4-[2,3,5,6-Tetrafluoro-4-(4-hydroxyphenoxy)phenoxy]phenol

• IUPAC Name: 4-[2,3,5,6-tetrafluoro-4-(4-hydroxyphenoxy)phenoxy]phenol
• InChI: InChI=1S/C18H10F4O4/c19-13-15(21)18(26-12-7-3-10(24)4-8-12)16(22)14(20)17(13)25-11-5-1-9(23)2-6-11/h1-8,23-24H
• InChI Key: LBYKVBRDNGOQMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C(=C(C(=C2F)F)OC3=CC=C(C=C3)O)F)F
• Molecular Formula: C18H10F4O4
• Molecular Weight: 366.3 g/mol

Description

The compound “4-[2,3,5,6-Tetrafluoro-4-(4-hydroxyphenoxy)phenoxy]phenol” is a chemical with the CAS Number: 94197-17-8. It has a molecular weight of 366.27. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The IUPAC name of the compound is 4-[2,3,5,6-Tetrafluoro-4-(4-hydroxyphenoxy)phenoxy]phenol. The InChI code is 1S/C18H10F4O4/c19-13-15(21)18(26-12-7-3-10(24)4-8-12)16(22)14(20)17(13)25-11-5-1-9(23)2-6-11/h1-8,23-24H.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Fluoro-Containing Compounds : Research has explored the synthesis of fluoro-containing compounds like 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, demonstrating the utility of 4-[2,3,5,6-Tetrafluoro-4-(4-hydroxyphenoxy)phenoxy]phenol in chemical synthesis processes (Pimenova et al., 2003).

• Formation of Complex Chemical Structures : The compound is used in reactions leading to complex structures like tetrakis[4-[4-(trifluoromethyl)phenoxy]phenoxy]-substituted metal-free phthalocyanine, indicating its role in creating highly specific molecular configurations (Burat et al., 2012).

Material Science and Polymer Chemistry

• Creation of Polymeric Materials : The compound has been utilized in the microbial synthesis of polyhydroxyalkanoates with fluorinated phenoxy side groups, showing its importance in the development of new polymer materials (Takagi et al., 2004).

• Electronics and Semiconducting Materials : It's involved in the synthesis of materials like poly(4-(1-(2-phenylhydrazono)ethyl)phenol), which have applications in electronics due to their semiconducting properties (Demir et al., 2015).

Mechanism of Action

The compound was found to have a synergistic effect with C2-ceramide, resulting in considerable cell death in the HA22T HCC cell line. diTFPP/C2-ceramide cotreatment induced a two- to threefold increase in cell death compared to that with C2-ceramide alone and induced pyknosis.

Future Directions

The compound was found to disrupt sphingolipid metabolism, inhibit cell cycle-associated gene expression, and induce autophagy and reactive oxygen species (ROS)-responsive changes in gene expression. This suggests potential future directions in the study of this compound’s effects on cell death and survival, particularly in the context of cancer treatment.